(3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone

• IUPAC Name: (3-aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C17H21N5O/c1-13-4-2-3-5-14(13)12-21-8-10-22(11-9-21)17(23)15-16(18)20-7-6-19-15/h2-7H,8-12H2,1H3,(H2,18,20)
• InChI Key: ICCUVDDXCJZPTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)C(=O)C3=NC=CN=C3N
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

(3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone is still under investigation. However, studies have shown that it may act as an inhibitor of enzymes involved in cancer cell growth and proliferation. It may also have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Biochemical and Physiological Effects:
Studies have shown that (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone has significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation and oxidative stress in the brain, and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone in lab experiments include its potential therapeutic applications, its ability to induce apoptosis in cancer cells, and its neuroprotective effects. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone. These include further investigation into its mechanism of action, its potential therapeutic applications in the treatment of various diseases, and the development of more soluble derivatives for in vivo studies. Additionally, the compound's interactions with other drugs and its potential side effects need to be studied further. Overall, (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone shows great promise as a therapeutic agent, and further research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of (3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone involves the reaction between 2-aminopyrazine and 1-benzyl-4-piperidone in the presence of a reducing agent. The reaction yields the desired compound, which can be purified using column chromatography.

Scientific Research Applications

(3-Aminopyrazin-2-yl)-[4-[(2-methylphenyl)methyl]piperazin-1-yl]methanone has been studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. It has been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.